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Compound of Interest

Compound Name: Methyl 12-methyltetradecanoate

Cat. No.: B164436

Safe Handling and Disposal of Methyl 12-
methyltetradecanoate

Essential guidance for laboratory professionals on the safe handling, personal protective
equipment (PPE), and disposal of Methyl 12-methyltetradecanoate.

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Methyl 12-
methyltetradecanoate. The following procedural guidance is based on available safety data
for structurally similar compounds and general laboratory safety principles, due to the absence
of a specific Safety Data Sheet (SDS) for this compound.

Operational Plan for Safe Handling

A systematic approach is critical to ensure safety when handling Methyl 12-
methyltetradecanoate.

1. Receiving and Inspection:
e Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the container is properly labeled with the chemical name, concentration, and any
hazard warnings.
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Ensure that the quantity received matches the order.

. Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed when not in use.[2]

Store away from strong oxidizing agents, strong acids, and strong bases.[3]

Recommended storage temperature is 2-8°C.[4][5]

. Use and Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood, to prevent the
formation of vapor.[2][3]

Avoid direct contact with skin and eyes.[2][5]

Do not breathe mist, vapors, or spray.

Wash hands thoroughly after handling.[3]

Avoid eating, drinking, or smoking in the work area.[3]

. Spill Response:

In case of a small spill, absorb the material with an inert absorbent such as sand, silica gel,
or universal binder.[6]

For larger spills, contain the spill and prevent it from entering drains or waterways.[7]

Collect the absorbed material and spilled substance into a suitable, closed container for
disposal.

Ensure adequate ventilation during cleanup.

Wear appropriate PPE during the cleanup process.
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Personal Protective Equipment (PPE)

While Methyl 12-methyltetradecanoate is not currently classified as hazardous under the

Globally Harmonized System (GHS), a cautious approach is recommended due to the limited

availability of specific toxicity data.[8] Standard laboratory PPE should be worn to minimize

exposure.

Protection Type

Recommended Equipment

Justification & Notes

Eye/Face Protection

Safety glasses or chemical

goggles

Recommended to prevent eye
contact from splashes or

aerosols.[2][3]

Skin Protection

Nitrile gloves

Provides a barrier against
potential skin contact and

contamination.[2]

Laboratory coat

Standard practice to protect
skin and personal clothing

from accidental spills.[2][3]

Respiratory Protection

Not generally required for
normal use with adequate

ventilation

May be necessary if aerosols
are generated or in enclosed

spaces with poor ventilation.[2]

[3]

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of Methyl 12-

methyltetradecanoate and the related compound, Methyl tetradecanoate.
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Property Methyl 12- Methyl tetradecanoate
methyltetradecanoate

Molecular Formula C16H3202[8][9] C15H3002

Molecular Weight 256.42 g/mol [8][9] 242.40 g/mol

Appearance Colorless liquid[5] Light yellow liquid[6]

Boiling Point 296.8 °C at 760 mmHg[4] 323 °C at 760 mmHg[6]

Flash Point 134.7 °C[4] > 110 °C[6]

Density 0.864 g/cm?3[4] 0.863 g/cm?3

Solubility in Water Insoluble[5] Insoluble[6]

Toxicity and Hazard Information

Limited specific toxicity data is available for Methyl 12-methyltetradecanoate. The information
below for related compounds is provided for context.

Hazard Information

o Methyl 12-methyltetradecanoate: Not Classified
GHS Classification
(by one company)[8]

Methyl tetradecanoate: Causes skin irritation[3]

Methyl tetradecanoate: LD50 Oral (Rat) > 2

Acute Toxicity Kal6]
g/kg

Methyl tetradecanoate: LC50 Fish (Brachydanio

Ecotoxicit
Y rerio) = 1700 mg/L, 96h[3][6]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

1. Waste Collection:
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o Collect all waste containing Methyl 12-methyltetradecanoate, including contaminated
consumables (e.g., gloves, absorbent materials), in a dedicated, properly labeled, and
sealed waste container.

e Do not mix with other waste streams unless compatible.
2. Waste Storage:

o Store the waste container in a designated secondary containment area that is cool, dry, and
well-ventilated.

o Keep the waste container closed when not in use.
3. Waste Disposal:

» Dispose of the chemical waste through a licensed and approved hazardous waste disposal
company.

o Follow all local, state, and federal regulations for chemical waste disposal.

e The product is not classified as hazardous waste, but local regulations should be considered.

[1]

Visual Guides

The following diagrams illustrate the workflows for PPE selection and chemical disposal.
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Caption: Workflow for PPE Selection and Use.
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Caption: Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b164436?utm_src=pdf-body-img
https://www.benchchem.com/product/b164436?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

. cosmobiousa.com [cosmobiousa.com]

. benchchem.com [benchchem.com]

. synerzine.com [synerzine.com]

. lookchem.com [lookchem.com]

. Tetradecanoic acid, 12-methyl-, methyl ester [chembk.com]
. fishersci.com [fishersci.com]

. keda.org [kcda.org]

°
[e0] ~ (o)) )] EaN w N -

. Methyl 12-methyltetradecanoate | C16H3202 | CID 21206 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 9. larodan.com [larodan.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Methyl 12-
methyltetradecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164436#personal-protective-equipment-for-handling-
methyl-12-methyltetradecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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